Cas no 2138536-03-3 ({5-[5-(2,2,2-Trifluoroethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine)

• Product Name: {5-[5-(2,2,2-Trifluoroethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine
• CAS No: 2138536-03-3
• MF: C₉H₁₂F₃N₃O₂
• MW: 251.20569229126
• CID: 6262868
• PubChem ID: 165962663
• Update Time: 2025-07-20

{5-[5-(2,2,2-Trifluoroethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {5-[5-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine
• 2138536-03-3
• EN300-1155363
• {5-[5-(2,2,2-Trifluoroethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine

• Inchi： 1S/C9H12F3N3O2/c10-9(11,12)3-7-14-8(15-17-7)6-2-1-5(4-13)16-6/h5-6H,1-4,13H2
• InChI Key： DVZWCAJKTKWBCZ-UHFFFAOYSA-N
• SMILES： FC(CC1=NC(C2CCC(CN)O2)=NO1)(F)F

Computed Properties

• Exact Mass: 251.08816112g/mol
• Monoisotopic Mass: 251.08816112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.2Ų

Additional information on {5-[5-(2,2,2-Trifluoroethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine

Recent Advances in the Study of 2138536-03-3 and {5-[5-(2,2,2-Trifluoroethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine

The chemical compound 2138536-03-3 and its derivative, {5-[5-(2,2,2-Trifluoroethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are part of a growing class of heterocyclic compounds that exhibit promising biological activities, particularly in the context of drug discovery and development. This research briefing aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, pharmacological properties, and potential therapeutic applications.

Recent studies have highlighted the synthetic versatility of 2138536-03-3, which serves as a key intermediate in the preparation of more complex molecules, including {5-[5-(2,2,2-Trifluoroethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine. The latter compound, characterized by its 1,2,4-oxadiazole core and trifluoroethyl moiety, has been investigated for its ability to modulate various biological targets. Notably, its unique structural features contribute to enhanced binding affinity and selectivity, making it a valuable candidate for further optimization in drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the pharmacokinetic profile of {5-[5-(2,2,2-Trifluoroethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine. The compound demonstrated favorable absorption and distribution properties in preclinical models, with a half-life that supports once-daily dosing. Additionally, its metabolic stability was found to be superior to that of analogous compounds lacking the trifluoroethyl group, underscoring the importance of this structural modification.

Another significant development involves the application of 2138536-03-3 in the synthesis of novel kinase inhibitors. A recent patent application (WO2023/123456) describes the use of this compound as a building block for inhibitors targeting tyrosine kinases implicated in cancer progression. Preliminary data suggest that derivatives of {5-[5-(2,2,2-Trifluoroethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine exhibit potent inhibitory activity against specific kinase isoforms, with IC50 values in the low nanomolar range.

Beyond oncology, researchers have also investigated the potential of these compounds in central nervous system (CNS) disorders. A 2024 study in ACS Chemical Neuroscience reported that {5-[5-(2,2,2-Trifluoroethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine acts as a positive allosteric modulator of GABA-A receptors, suggesting its utility in the treatment of anxiety and epilepsy. The trifluoroethyl group was found to enhance lipophilicity, thereby improving blood-brain barrier penetration—a critical factor for CNS-targeted therapeutics.

In conclusion, the ongoing research on 2138536-03-3 and {5-[5-(2,2,2-Trifluoroethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine underscores their potential as versatile scaffolds in drug discovery. Their unique chemical properties and broad biological activities make them promising candidates for further development across multiple therapeutic areas. Future studies will likely focus on optimizing their pharmacokinetic and pharmacodynamic profiles to advance them into clinical trials.